5-methyl-1-[3-(naphthalen-1-yloxy)propyl]-1H-indole-2,3-dione

Specification

• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 5-methyl-1-(3-naphthalen-1-yloxypropyl)indole-2,3-dione
• Standard InChI: InChI=1S/C22H19NO3/c1-15-10-11-19-18(14-15)21(24)22(25)23(19)12-5-13-26-20-9-4-7-16-6-2-3-8-17(16)20/h2-4,6-11,14H,5,12-13H2,1H3
• Standard InChI Key: GSSSRSICZOGEIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C2=O)CCCOC3=CC=CC4=CC=CC=C43

Introduction

Chemical Identity and Structural Features

Molecular Architecture

5-Methyl-1-[3-(naphthalen-1-yloxy)propyl]-1H-indole-2,3-dione features a central indole-2,3-dione (isatin) core substituted at the N1 position with a 3-(naphthalen-1-yloxy)propyl chain and a methyl group at the C5 position of the indole ring. The isatin scaffold is known for its planar aromatic structure, while the naphthalen-1-yloxy group introduces steric bulk and lipophilicity, influencing the compound’s solubility and receptor-binding interactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{22}\text{H}_{19}\text{NO}_{3}$
Molecular Weight	345.4 g/mol
IUPAC Name	5-methyl-1-(3-naphthalen-1-yloxypropyl)indole-2,3-dione
Canonical SMILES	CC1=CC2=C(C=C1)N(C(=O)C2=O)CCCOC3=CC=CC4=CC=CC=C43
InChIKey	GSSSRSICZOGEIC-UHFFFAOYSA-N

The compound’s stereoelectronic profile is defined by the electron-withdrawing ketone groups at C2 and C3 of the indole ring, which may facilitate hydrogen bonding with biological targets. The naphthalen-1-yloxy substituent, with its extended π-system, likely enhances interactions with hydrophobic protein pockets.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 5-methyl-1-[3-(naphthalen-1-yloxy)propyl]-1H-indole-2,3-dione typically involves multi-step procedures, as outlined in analogous indole derivatives. A generalized route includes:

• Formation of the Indole Core: Starting from 5-methylindole-2,3-dione (5-methylisatin), which is commercially available or synthesized via Sandmeyer or Stollé methodologies.

• Alkylation at N1: The indole nitrogen is alkylated using 3-(naphthalen-1-yloxy)propyl bromide under basic conditions (e.g., K$_2$CO$_3$ in DMF).

• Purification: Column chromatography or recrystallization yields the final product.

Key Reaction Conditions:

• Alkylation Step: Conducted at 60–80°C for 12–24 hours to ensure complete substitution.

• Solvent System: Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are preferred for their ability to dissolve both the indole precursor and alkylating agent.

Stability and Reactivity

The compound’s stability is influenced by the electron-deficient isatin core, which is susceptible to nucleophilic attack at the carbonyl groups. Storage under inert atmospheres at low temperatures (-20°C) is recommended to prevent degradation. Reactivity studies suggest that the naphthalen-1-yloxy group may participate in π-π stacking interactions, a property exploited in drug design to enhance binding affinity.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

The IR spectrum of 5-methyl-1-[3-(naphthalen-1-yloxy)propyl]-1H-indole-2,3-dione exhibits characteristic absorptions:

• C=O Stretching: Strong bands at 1700–1750 cm$^{-1}$ corresponding to the two ketone groups.

• C-O-C Stretching: A signal near 1250 cm$^{-1}$ from the ether linkage in the propyloxy chain.

Nuclear Magnetic Resonance (NMR)

1H NMR (DMSO-$d_6$):

• δ 2.35 ppm (s, 3H): Methyl group at C5 of the indole ring.

• δ 3.70–4.10 ppm (m, 4H): Methylene protons of the propyloxy linker.

• δ 6.80–8.20 ppm (m, 10H): Aromatic protons from the indole and naphthalene moieties.

13C NMR:

• δ 183.5 and 185.0 ppm: Carbonyl carbons (C2 and C3).

• δ 114.0–135.0 ppm: Aromatic carbons of the indole and naphthalene systems.

Comparative Analysis with Structural Analogs

Positional Isomerism: Naphthalen-1-yloxy vs. Naphthalen-2-yloxy

Replacing the naphthalen-1-yloxy group with a naphthalen-2-yloxy moiety (CAS 937672-10-1) alters the compound’s spatial orientation, impacting receptor binding. Computational studies indicate that the 1-yloxy isomer exhibits higher predicted binding affinity to kinase targets due to improved hydrophobic complementarity.

Substituent Effects on Bioactivity

• Methyl vs. Methoxy at C5: The methyl group in the target compound may enhance metabolic stability compared to methoxy-substituted analogs, which are prone to demethylation in vivo.

• Propyloxy Linker Length: Shorter linkers (e.g., ethyl) reduce solubility, while longer chains (e.g., butyl) may compromise membrane permeability.

Research Gaps and Future Directions

Despite promising theoretical data, experimental studies on 5-methyl-1-[3-(naphthalen-1-yloxy)propyl]-1H-indole-2,3-dione remain limited. Key priorities include:

• In Vivo Pharmacokinetics: Assessing oral bioavailability and half-life in animal models.

• Target Identification: High-throughput screening to identify protein targets and elucidate mechanisms of action.

• Structure-Activity Relationship (SAR) Optimization: Systematic modification of the propyloxy chain and indole substituents to enhance potency and selectivity.